Cas no 392247-19-7 (N-(hydrazinecarbonyl)methyl-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(hydrazinecarbonyl)methyl-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 392247-19-7
• MF: C₁₄H₂₀N₄O₄S
• MW: 340.398001670837
• CID: 6588542
• PubChem ID: 2046434
• Update Time: 2025-06-08

N-(hydrazinecarbonyl)methyl-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(hydrazinecarbonyl)methyl-4-(piperidine-1-sulfonyl)benzamide
• SR-01000005680
• SR-01000005680-1
• AKOS024575798
• 392247-19-7
• F0334-0153
• N-(2-hydrazinyl-2-oxoethyl)-4-(piperidin-1-ylsulfonyl)benzamide
• Oprea1_659403
• N-(2-hydrazinyl-2-oxoethyl)-4-piperidin-1-ylsulfonylbenzamide
• N-[(hydrazinecarbonyl)methyl]-4-(piperidine-1-sulfonyl)benzamide
• Glycine, N-[4-(1-piperidinylsulfonyl)benzoyl]-, hydrazide

• Inchi： 1S/C14H20N4O4S/c15-17-13(19)10-16-14(20)11-4-6-12(7-5-11)23(21,22)18-8-2-1-3-9-18/h4-7H,1-3,8-10,15H2,(H,16,20)(H,17,19)
• InChI Key： JVUKYHZOCTWVMC-UHFFFAOYSA-N
• SMILES： C(NN)(=O)CNC(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 340.12052631g/mol
• Monoisotopic Mass: 340.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• pka: 12.19±0.37(Predicted)

Additional information on N-(hydrazinecarbonyl)methyl-4-(piperidine-1-sulfonyl)benzamide

Introduction to N-(hydrazinecarbonyl)methyl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 392247-19-7)

N-(hydrazinecarbonylmethyl)-4-(piperidine-1-sulfonyl)benzamide is a sophisticated organic compound characterized by its intricate molecular structure, which integrates multiple pharmacophoric elements. This compound, identified by the CAS number 392247-19-7, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry. The presence of both hydrazinecarbonylmethyl and piperidine-1-sulfonyl moieties suggests a dual functionality that could be exploited for various biological interactions.

The hydrazinecarbonylmethyl group, also known as an acylhydrazone moiety, is a well-documented pharmacophore in medicinal chemistry. It has been extensively studied for its ability to participate in hydrogen bonding interactions, which can enhance binding affinity to biological targets. In contrast, the piperidine-1-sulfonyl group introduces a sulfonamide moiety, which is known for its role in modulating enzyme activity and receptor binding. The combination of these two functional groups in N-(hydrazinecarbonylmethyl)-4-(piperidine-1-sulfonyl)benzamide creates a unique scaffold that may exhibit multifaceted biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have shown that the hydrazinecarbonylmethyl group can form stable hydrogen bonds with polar residues in protein active sites, while the piperidine-1-sulfonyl group can engage in hydrophobic interactions and salt bridges. This dual interaction mechanism could be leveraged to design molecules with enhanced selectivity and potency.

The synthesis of N-(hydrazinecarbonylmethyl)-4-(piperidine-1-sulfonyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the acylhydrazone moiety typically involves the condensation of an aldehyde with a hydrazine derivative, followed by functionalization at the desired positions. The sulfonamide group is often introduced through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as substrate availability, reaction conditions, and scalability.

In terms of biological activity, N-(hydrazinecarbonylmethyl)-4-(piperidine-1-sulfonyl)benzamide has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Research indicates that this molecule may exhibit inhibitory effects on certain kinases and enzymes involved in inflammatory pathways. The dual pharmacophoric nature of the compound allows it to interact with multiple targets simultaneously, which could lead to synergistic effects and improved therapeutic outcomes.

The sulfonamide moiety, in particular, has been extensively studied for its anti-inflammatory and analgesic properties. Several drugs currently on the market contain sulfonamide groups as key structural elements, demonstrating their therapeutic value. By incorporating this moiety into N-(hydrazinecarbonylmethyl)-4-(piperidine-1-sulfonyl)benzamide, researchers aim to harness its known biological activities while exploring new applications.

Molecular dynamics simulations have been employed to investigate the conformational dynamics of N-(hydrazinecarbonylmethyl)-4-(piperidine-1-sulfonyl)benzamide in solution and its interactions with biological targets. These studies have provided valuable insights into the compound's stability, solubility, and binding affinity. Additionally, virtual screening techniques have been used to identify potential drug-like analogs based on the structure of this compound. Such computational approaches have accelerated the discovery process by allowing researchers to screen large libraries of compounds efficiently.

The potential therapeutic applications of N-(hydrazinecarbonylmethyl strong >)-4-(< strong > piperidine - 1 - sulfonyl strong >)benzamide are diverse and span multiple disease areas. Initial studies suggest that this compound may have utility in treating neurological disorders, where modulation of kinase activity and receptor binding is crucial. Furthermore, its structural features make it a promising candidate for developing treatments against metabolic diseases and cancer.

In conclusion, N-(< strong > hydrazinecarbonylmethyl strong >)-4-(< strong > piperidine - 1 - sulfonyl strong >)benzamide (CAS No. < strong > 392247 - 19 - 7 strong >) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements offers multiple opportunities for drug development across various therapeutic areas. Continued research into this compound will likely yield valuable insights into its biological activities and mechanisms of action, paving the way for novel therapeutic interventions.